3-(2-Ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one

• IUPAC Name: 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one
• InChI: InChI=1S/C27H24O7/c1-4-31-23-7-5-6-8-24(23)34-27-17(2)33-25-15-20(13-14-21(25)26(27)29)32-16-22(28)18-9-11-19(30-3)12-10-18/h5-15H,4,16H2,1-3H3
• InChI Key: SLGPXNULCCXKEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=C(OC3=C(C2=O)C=CC(=C3)OCC(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C27H24O7
• Molecular Weight: 460.5 g/mol

Description

3-(2-Ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one, also known as EPOC, is a synthetic compound that belongs to the class of flavones. EPOC has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Scientific Research Applications

Organic Synthesis and Catalysis

• Benzylic Hydroxylation : A study by Miller, Tschirret-Guth, and Ortiz de Montellano (1995) explored chloroperoxidase-catalyzed benzylic hydroxylation, highlighting the enzyme's specificity and its interaction with substrates based on substituent effects. This research provides insights into the enzymatic modification of aromatic compounds, which could be relevant for the chemical modification or functionalization of compounds similar to 3-(2-Ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one (Miller et al., 1995).

Material Science

• Copolymerization : Research by Whelpley et al. (2022) on the synthesis and styrene copolymerization of novel phenoxy ring-substituted isopropyl phenylcyanoacrylates might offer insights into the polymer applications of similar compounds. This could suggest potential use in developing new polymeric materials with tailored properties (Whelpley et al., 2022).

Antioxidant and Pharmacological Potential

• Antioxidant Activity : A study by Chen et al. (2020) explored the structure-antioxidant activity relationship of phenolic acids, focusing on the effects of methoxy, phenolic hydroxyl, and carboxylic acid groups. While not directly related, this research underscores the importance of specific functional groups in determining antioxidant activity, which could be pertinent to the study of similar compounds for their potential antioxidant or pharmacological activities (Chen et al., 2020).

Environmental Science

• Degradation Studies : Bao et al. (1994) investigated the oxidative degradation of non-phenolic lignin by fungal manganese peroxidase, indicating the potential environmental impact and biodegradation pathways of complex organic molecules. This might relate to the environmental fate or degradation studies of structurally complex compounds like 3-(2-Ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one (Bao et al., 1994).